Cas no 2229087-35-6 (O-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)methylhydroxylamine)

• Product Name: O-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)methylhydroxylamine
• CAS No: 2229087-35-6
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 6240779
• PubChem ID: 165859842
• Update Time: 2025-05-20

O-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)methylhydroxylamine
• EN300-1864271
• O-[(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl]hydroxylamine
• 2229087-35-6

• Inchi： 1S/C13H17N3O/c1-10-13(9-17-14)11(2)16(15-10)8-12-6-4-3-5-7-12/h3-7H,8-9,14H2,1-2H3
• InChI Key： HQMLJOHAMGSBQU-UHFFFAOYSA-N
• SMILES： O(CC1C(C)=NN(CC2C=CC=CC=2)C=1C)N

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.1Ų

Additional information on O-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)methylhydroxylamine

O-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)methylhydroxylamine: A Comprehensive Overview

The compound O-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)methylhydroxylamine, identified by the CAS number 2229087-35-6, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and chemical synthesis.

At its core, the molecule features a pyrazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms. The substitution pattern on the pyrazole ring includes a benzyl group at position 1 and methyl groups at positions 3 and 5. This arrangement not only imparts stability to the molecule but also enhances its reactivity in various chemical transformations. The presence of the hydroxylamine group further diversifies its functional capabilities, making it a versatile building block in organic synthesis.

Recent studies have highlighted the role of this compound in medicinal chemistry, particularly in the development of bioactive molecules. Researchers have explored its potential as an intermediate in the synthesis of complex heterocycles, which are crucial for designing novel drugs targeting various therapeutic areas such as oncology, neurodegenerative diseases, and infectious diseases.

The synthesis of O-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)methylhydroxylamine involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by selective substitution reactions to introduce the benzyl and methyl groups. The final step involves the introduction of the hydroxylamine group, which is achieved through nucleophilic substitution or other suitable methodologies. The entire process requires meticulous control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, this compound has shown promise in catalytic processes and as a reagent in peptide synthesis. Its ability to act as a nucleophile or electrophile makes it valuable in both organic and bioorganic chemistry. Additionally, its structural versatility allows for easy modification to tailor its properties for specific applications.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of this compound is essential for its safe handling and disposal. Recent research has focused on evaluating its biodegradability under various conditions, with findings suggesting that it undergoes microbial degradation under aerobic conditions.

In conclusion, O-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)methylhydroxylamine stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application studies, positions it as a key player in future chemical innovations.